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  4. N-(2,2-Dimethoxyethyl)-4,4-dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-13-amine
N-(2,2-Dimethoxyethyl)-4,4-dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-13-amine N-(2,2-Dimethoxyethyl)-4,4-dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-13-amine
Brand Name: Vulcanchem
CAS No.: 847338-10-7
VCID: VC0356822
InChI: InChI=1S/C22H29N5O4S/c1-22(2)9-13-14(11-31-22)20(27-5-7-30-8-6-27)26-21-16(13)17-18(32-21)19(25-12-24-17)23-10-15(28-3)29-4/h12,15H,5-11H2,1-4H3,(H,23,24,25)
SMILES: CC1(CC2=C(CO1)C(=NC3=C2C4=C(S3)C(=NC=N4)NCC(OC)OC)N5CCOCC5)C
Molecular Formula: C22H29N5O4S
Molecular Weight: 459.6g/mol

N-(2,2-Dimethoxyethyl)-4,4-dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-13-amine

CAS No.: 847338-10-7

Main Products

VCID: VC0356822

Molecular Formula: C22H29N5O4S

Molecular Weight: 459.6g/mol

N-(2,2-Dimethoxyethyl)-4,4-dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-13-amine - 847338-10-7

CAS No. 847338-10-7
Product Name N-(2,2-Dimethoxyethyl)-4,4-dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-13-amine
Molecular Formula C22H29N5O4S
Molecular Weight 459.6g/mol
IUPAC Name N-(2,2-dimethoxyethyl)-4,4-dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-13-amine
Standard InChI InChI=1S/C22H29N5O4S/c1-22(2)9-13-14(11-31-22)20(27-5-7-30-8-6-27)26-21-16(13)17-18(32-21)19(25-12-24-17)23-10-15(28-3)29-4/h12,15H,5-11H2,1-4H3,(H,23,24,25)
Standard InChIKey MDNCQWYXZUVEGS-UHFFFAOYSA-N
SMILES CC1(CC2=C(CO1)C(=NC3=C2C4=C(S3)C(=NC=N4)NCC(OC)OC)N5CCOCC5)C
Canonical SMILES CC1(CC2=C(CO1)C(=NC3=C2C4=C(S3)C(=NC=N4)NCC(OC)OC)N5CCOCC5)C
PubChem Compound 3263011
Last Modified Nov 11 2021
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